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Compound of Interest

Compound Name: C18 Globotriaosylceramide-d3

Cat. No.: B15598264 Get Quote

Essential Safety and Handling Guide for C18
Globotriaosylceramide-d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling C18 Globotriaosylceramide-d3. It outlines the

necessary personal protective equipment (PPE), procedural steps for safe handling, and

disposal plans to ensure a secure laboratory environment.

While C18 Globotriaosylceramide-d3 is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), it is prudent to follow standard laboratory safety

protocols to minimize exposure, as the health hazards of many research chemicals have not

been fully investigated.[1][2]

Recommended Personal Protective Equipment (PPE)
Adherence to the following PPE guidelines is essential to ensure personal safety and prevent

contamination when handling C18 Globotriaosylceramide-d3 in its solid form.
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Protective Equipment Specification and Use

Respiratory Protection

A dust mask or N95 respirator should be worn to

prevent the inhalation of fine particles,

especially when weighing or transferring the

powder.[2][3]

Eye Protection

Chemical safety glasses or goggles are required

to protect the eyes from any airborne particles.

[2][3]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, must be worn to avoid direct skin

contact.[2][3] Gloves should be inspected before

use and changed if contaminated.

Body Protection

A standard laboratory coat should be worn to

protect personal clothing from contamination.[2]

[3]

Operational and Disposal Plans
Proper handling and disposal are critical for maintaining a safe and compliant laboratory. The

following guidance outlines the key steps from receipt of the compound to its final disposal.

Step-by-Step Handling and Storage Protocol
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Designated Work Area: All handling of the solid compound should occur in a designated,

well-ventilated area, such as a chemical fume hood or a benchtop with localized exhaust

ventilation, to control dust.

Weighing and Aliquoting:

Perform these tasks on a clean, non-porous surface.

Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust clouds.
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Close the primary container tightly immediately after use.

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to prevent

splashing. C18 Globotriaosylceramide-d3 is soluble in Chloroform:Methanol (2:1) and

DMSO.[4][5]

Storage: Store the compound in its original, tightly sealed container at -20°C for long-term

stability.[5]

Waste Disposal Plan
Solid Waste: Collect excess solid C18 Globotriaosylceramide-d3 and any contaminated

disposable materials (e.g., weigh boats, pipette tips) in a clearly labeled waste container.

Liquid Waste: Solutions containing the compound should be collected in a designated,

labeled hazardous waste container for organic solvents.

Disposal Compliance: While smaller quantities may be disposable with household waste

according to one Safety Data Sheet, it is best practice to dispose of all chemical waste,

including uncleaned packaging, in accordance with local, state, and federal regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Compound Data
The following table summarizes key quantitative information for C18 Globotriaosylceramide-
d3.
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Property Value

Molecular Formula C₅₄H₉₈D₃NO₁₈[5]

Formula Weight 1055.4 g/mol [5]

Purity ≥99% deuterated forms (d1-d3)[5]

Formulation A solid[4][5]

Storage Temperature -20°C[5]

Stability ≥ 4 years[5]

Safe Handling Workflow
The diagram below illustrates the standard workflow for safely handling C18
Globotriaosylceramide-d3 in a laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of C18 Globotriaosylceramide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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